1-(4-(Azetidin-3-yloxy)-2-chlorobenzyl)-4-methylpiperazine

• Molecular Formula: C15H22ClN3O
• Molecular Weight: 295.81 g/mol
• IUPAC Name: 1-[[4-(azetidin-3-yloxy)-2-chlorophenyl]methyl]-4-methylpiperazine
• InChI: InChI=1S/C15H22ClN3O/c1-18-4-6-19(7-5-18)11-12-2-3-13(8-15(12)16)20-14-9-17-10-14/h2-3,8,14,17H,4-7,9-11H2,1H3
• InChI Key: UHHSKIRHJWJDBM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=C(C=C(C=C2)OC3CNC3)Cl

Description

1-(4-(Azetidin-3-yloxy)-2-chlorobenzyl)-4-methylpiperazine is a useful research compound. Its molecular formula is C15H22ClN3O and its molecular weight is 295.81 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using similar protocols as described in Examples 20A, 20B and 20C employing 1-methylpiperazine and 2-chloro-4-hydroxybenzaldehyde as starting material afforded 0.32 g (32%) of 49A as an oil. 1H NMR (500 MHz, CDCl3): δ 2.29 (s, 3H), 2.3-2.7 (m, 8H), 3.55 (s, 2H), 3.78 (m, 2H), 3.92 (m, 2H), 4.96 (m, 1H), 6.64 (d, 1H), 6.74 (d, 1H), 7.31 (m, 1H), MS (APCI+) m/z 296 [M+H]+.